Cas no 291772-40-2 ([1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI))

• Product name: [1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI)
• CAS No: 291772-40-2
• MF: C₃₄H₂₂O₄
• MW: 494.53608
• CID: 282842
• PubChem ID: 2063299

[1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI)
• (R)-1,1'-BI-2-NAPHTHOL DIBENZOATE
• (R)-1,1-BI-2-NAPHTHOLDIBENZOATE
• [1-(2-benzoyloxynaphthalen-1-yl)naphthalen-2-yl] benzoate
• D272
• 1,1'-binaphthyl-2,2'-diyl dibenzoate
• FT-0644358
• AKOS015918477
• 291772-40-2
• Oprea1_174608
• (S)-[1,1'-Binaphthalene]-2,2'-diyl dibenzoate
• DTXSID50366224
• 1,1'-binaphthalene-2,2'-diyl dibenzoate
• (S)-[1,1'-Binaphthalene]-2,2'-diyldibenzoate
• [1,1'-Binaphthalene]-2,2'-diyl dibenzoate
• SCHEMBL16236952
• 53545-44-1
• 2'-(BENZOYLOXY)-[1,1'-BINAPHTHALEN]-2-YL BENZOATE

• Inchi： InChI=1S/C34H22O4/c35-33(25-13-3-1-4-14-25)37-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)38-34(36)26-15-5-2-6-16-26/h1-22H
• InChI Key： DYTFOMFSASUHEX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)OC1C=CC2=CC=CC=C2C=1C1=C(OC(C2C=CC=CC=2)=O)C=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 494.15200
• Monoisotopic Mass: 494.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52.6Ų
• Tautomer Count: nothing
• XLogP3: 8.9

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 163-166 °C
• PSA: 52.60000
• LogP: 8.09840
• Solubility: Insoluble in water

[1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38